N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(4-acetylphenyl)-5-ethyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C19H18N4O2/c1-3-17-18(21-22-23(17)16-7-5-4-6-8-16)19(25)20-15-11-9-14(10-12-15)13(2)24/h4-12H,3H2,1-2H3,(H,20,25)
• InChI Key: YAPWMRWOVGGPOT-UHFFFAOYSA-N
• SMILES: CCC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)C

Description

N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as APTC, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. APTC is a triazole derivative and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that this compound may exert its antifungal and antibacterial activities by inhibiting the synthesis of cell wall components. This compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
This compound has been found to exhibit low toxicity in vitro and in vivo. It has been found to be relatively stable under physiological conditions. This compound has been shown to inhibit the growth of various fungal and bacterial strains. It has also been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has several advantages for laboratory experiments. It is relatively easy to synthesize and has been found to exhibit good stability under physiological conditions. This compound has also been found to exhibit low toxicity in vitro and in vivo. However, this compound has some limitations for laboratory experiments. It has been found to exhibit poor solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One potential direction is the development of new methods for the synthesis of this compound and its derivatives. Another potential direction is the study of the mechanism of action of this compound and its derivatives. Further studies are also needed to explore the potential applications of this compound in various fields of scientific research, including its use as a fluorescent probe for the detection of zinc ions in biological systems. Additionally, the development of more soluble derivatives of this compound may enhance its potential applications in certain fields.

Synthesis Methods

N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been synthesized through various methods, including the reaction of 4-acetylphenylhydrazine with ethyl acetoacetate in the presence of sodium ethoxide, followed by the reaction of the resulting compound with phenyl isocyanate. Another method involves the reaction of 4-acetylphenylhydrazine with ethyl acetoacetate in the presence of sodium ethoxide, followed by the reaction of the resulting compound with phenyl isothiocyanate. This compound has also been synthesized through the reaction of 4-acetylphenylhydrazine with ethyl acetoacetate in the presence of sodium ethoxide, followed by the reaction of the resulting compound with 4-nitrobenzoyl chloride.

Scientific Research Applications

N-(4-acetylphenyl)-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in various fields of scientific research. It has been found to possess antifungal, antibacterial, and antitumor activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of zinc ions in biological systems. It has been found to exhibit good sensitivity and selectivity towards zinc ions.